Cas no 73469-64-4 (Benzoicacid, 3-bromo-5-(1,1-dimethylethyl)-2-hydroxy-)

Benzoicacid, 3-bromo-5-(1,1-dimethylethyl)-2-hydroxy- structure
73469-64-4 structure
Product Name:Benzoicacid, 3-bromo-5-(1,1-dimethylethyl)-2-hydroxy-
CAS No:73469-64-4
MF:C11H13BrO3
MW:273.123122930527
CID:580904
PubChem ID:268736
Update Time:2025-04-19

Benzoicacid, 3-bromo-5-(1,1-dimethylethyl)-2-hydroxy- Chemical and Physical Properties

Names and Identifiers

    • Benzoicacid, 3-bromo-5-(1,1-dimethylethyl)-2-hydroxy-
    • 3-bromo-5-tert-butyl-2-hydroxybenzoic acid
    • 3-Brom-5-tert-butylsalicylsaeure
    • AC1L6KWL
    • AC1Q25S4
    • AG-J-14827
    • AR-1F2272
    • CTK2I0977
    • NSC109118
    • 73469-64-4
    • NSC-109118
    • DTXSID30296398
    • AKOS005150592
    • Inchi: 1S/C11H13BrO3/c1-11(2,3)6-4-7(10(14)15)9(13)8(12)5-6/h4-5,13H,1-3H3,(H,14,15)
    • InChI Key: ZZLUVCAIRRVAHY-UHFFFAOYSA-N
    • SMILES: BrC1C(=C(C(=O)O)C=C(C=1)C(C)(C)C)O

Computed Properties

  • Exact Mass: 272.00479
  • Monoisotopic Mass: 272.005
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 247
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 57.5Ų

Experimental Properties

  • Density: 1.49
  • Boiling Point: 327°Cat760mmHg
  • Flash Point: 151.6°C
  • Refractive Index: 1.581
  • PSA: 57.53
  • LogP: 3.15040
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